![molecular formula C6H5F9O B063957 Ethyl Perfluorobutyl Ether CAS No. 163702-05-4](/img/structure/B63957.png)
Ethyl Perfluorobutyl Ether
Overview
Description
Ethyl Perfluorobutyl Ether (EPBE) is a fluorinated ether compound that has been used in a variety of applications, including as a solvent for organic synthesis, as a fuel additive, and in laboratory experiments. EPBE has a unique set of properties that make it an attractive choice for a wide range of applications.
Scientific Research Applications
Separation and Recycling of Catalysts : A study by Hošek et al. (2018) explored the use of Hydrofluoroether (HFE 7100, methyl perfluorobutyl ether) and HFE 7500 (ethyl perfluoroisoheptan-3-yl ether) in creating two-layer systems with alkanes or chlorinated solvents. This method facilitated efficient isolation and recycling of polyfluoroalkylated Hoveyda–Grubbs second-generation precatalyst analogues and other polyfluorinated compounds.
Lithium/Sulfur Batteries : A 2015 study by Lu et al. investigated the use of ethyl 1,1,2,2-tetrafluoroethyl ether (ETFE) as an electrolyte solvent in lithium/sulfur batteries. The study found that ETFE-based electrolytes improved the stability of the electrolyte/anode interface and the overall electrochemical performance of the batteries.
Air Concentration and Phase Partitioning of Polybrominated Diphenyl Ethers : A study conducted by Shoeib et al. (2004) researched the indoor and outdoor air concentrations and phase partitioning of perfluoroalkyl sulfonamides and polybrominated diphenyl ethers, including this compound. The study aimed to understand the transport mechanisms of these chemicals in air.
Direct Perfluorination of Acid-Sensitive Glycol Ether : Liu et al. (2012) described a method for the direct perfluorination of an acid-sensitive glycol ether to create perfluoro(2-(methoxymethoxy)ethyl vinyl ether) (Liu et al., 2012). This study provided a four-step approach to obtain the perfluoro precursor.
Influence of Ethyl Tert-Butyl Ether in Soils : Bartling et al. (2011) investigated the impact of Ethyl tert butyl ether (ETBE) on soil microflora, finding it caused shifts in microbial function and structure, suggesting possible biodegradation pathways (Bartling et al., 2011).
Use in Food Contact Materials : The substance (perfluorobutyl)ethylene, a related compound, was evaluated by EFSA for its safety in food contact materials (Flavourings, 2011).
Mechanism of Action
Target of Action
Ethyl Perfluorobutyl Ether primarily targets dirt, grease, and dust . It is widely used in the electronics, precision instruments, and optical equipment industries as a cleaning agent and solvent .
Mode of Action
The compound interacts with its targets through its excellent adsorbing, dispersing, and cleansing abilities . It has a low viscosity and surface tension, which makes it highly volatile . These properties allow it to effectively remove dirt, grease, and dust from various surfaces .
Pharmacokinetics
As a volatile compound, it evaporates quickly, which may limit its bioavailability .
Result of Action
The primary result of this compound’s action is the effective removal of dirt, grease, and dust from various surfaces . This leads to cleaner and more efficient operation of electronic devices, precision instruments, and optical equipment .
Action Environment
This compound is stable under high-temperature conditions and has a low surface tension, making it suitable for use in high-temperature processes . Its biodegradability is strong in the environmental biological system . It should be used in well-ventilated areas to avoid inhalation of its vapors .
Safety and Hazards
Future Directions
Biochemical Analysis
Biochemical Properties
It is known that it is a fluorinated organic solvent . Fluorinated solvents are known to interact with various biomolecules due to their unique properties such as high electronegativity and small size
Cellular Effects
The cellular effects of Ethyl Perfluorobutyl Ether are not well-studied. It is known that fluorinated compounds can have various effects on cells. For example, they can influence cell function, impact cell signaling pathways, alter gene expression, and affect cellular metabolism
Molecular Mechanism
It is known that fluorinated compounds can exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Dosage Effects in Animal Models
It is known that the effects of chemicals can vary with dosage, and high doses can sometimes lead to toxic or adverse effects
Transport and Distribution
It is known that chemicals can be transported and distributed within cells and tissues through various mechanisms, and can interact with transporters or binding proteins
Subcellular Localization
Subcellular localization can be influenced by various factors, including targeting signals and post-translational modifications
properties
IUPAC Name |
1-ethoxy-1,1,2,2,3,3,4,4,4-nonafluorobutane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H5F9O/c1-2-16-6(14,15)4(9,10)3(7,8)5(11,12)13/h2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DFUYAWQUODQGFF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(C(C(C(F)(F)F)(F)F)(F)F)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4F9OCH2CH3, C6H5F9O | |
Record name | Butane, 1-ethoxy-1,1,2,2,3,3,4,4,4-nonafluoro- | |
Source | NORMAN Suspect List Exchange | |
Description | The NORMAN network enhances the exchange of information on emerging environmental substances, and encourages the validation and harmonisation of common measurement methods and monitoring tools so that the requirements of risk assessors and risk managers can be better met. The NORMAN Suspect List Exchange (NORMAN-SLE) is a central access point to find suspect lists relevant for various environmental monitoring questions, described in DOI:10.1186/s12302-022-00680-6 | |
Explanation | Data: CC-BY 4.0; Code (hosted by ECI, LCSB): Artistic-2.0 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID0073118 | |
Record name | Ethyl perfluorobutyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0073118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
264.09 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Clear colorless liquid; Low odor; [OSHA] | |
Record name | Ethyl perfluorobutyl ether | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/14208 | |
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Vapor Pressure |
109.0 [mmHg] | |
Record name | Ethyl perfluorobutyl ether | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
URL | https://haz-map.com/Agents/14208 | |
Description | Haz-Map® is an occupational health database designed for health and safety professionals and for consumers seeking information about the adverse effects of workplace exposures to chemical and biological agents. | |
Explanation | Copyright (c) 2022 Haz-Map(R). All rights reserved. Unless otherwise indicated, all materials from Haz-Map are copyrighted by Haz-Map(R). No part of these materials, either text or image may be used for any purpose other than for personal use. Therefore, reproduction, modification, storage in a retrieval system or retransmission, in any form or by any means, electronic, mechanical or otherwise, for reasons other than personal use, is strictly prohibited without prior written permission. | |
CAS RN |
163702-05-4, 813458-04-7 | |
Record name | Ethyl perfluorobutyl ether | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=163702-05-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Ethyl perfluorobutyl ether | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0163702054 | |
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Record name | Butane, 1-ethoxy-1,1,2,2,3,3,4,4,4-nonafluoro- | |
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Record name | Ethyl perfluorobutyl ether | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID0073118 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | Butane, 1-ethoxy-1,1,2,2,3,3,4,4,4-nonafluoro | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.118.843 | |
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Record name | Ethyl nonafluorobutyl ether | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
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Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | Ethyl nonafluorobutyl ether | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Record name | ETHYL PERFLUOROBUTYL ETHER | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/520BW6FQ5U | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q & A
Q1: What are the potential applications of Ethyl Nonafluorobutyl Ether in acoustic devices?
A1: Ethyl Nonafluorobutyl Ether's unique acoustic properties make it suitable for developing switchable acoustic devices. Research has shown its potential in designing phononic crystal-based acoustic demultiplexers [] and ultrasonic switches []. This is due to its distinct sound velocity, which can be further manipulated by changing the temperature, enabling the switching functionality in these devices.
Q2: How does the structure of Ethyl Nonafluorobutyl Ether influence its use in electrophoretic deposition?
A2: Ethyl Nonafluorobutyl Ether's polar and nonflammable nature, combined with its high density and excellent electrical insulation properties, make it an attractive solvent for electrophoretic deposition (EPD) of materials like silica [, ]. Its use leads to significant power savings compared to conventional EPD solvents like water, acetone, and ethanol, making the process more energy-efficient.
Q3: What is the significance of studying the high-pressure density data of mixtures containing Ethyl Nonafluorobutyl Ether?
A3: Understanding the high-pressure density behavior of mixtures containing Ethyl Nonafluorobutyl Ether, such as its blend with n-Hexane, is crucial for various industrial applications []. Researchers use modified Tait and Redlich-Kister equations to fit the experimental data, allowing for accurate predictions of the mixture's behavior under different pressure and temperature conditions. This information is valuable for designing and optimizing processes involving these mixtures.
Q4: Are there any analytical methods specifically designed for studying Ethyl Nonafluorobutyl Ether?
A4: Research highlights the development and validation of an organic vapor diffusion monitor specifically designed for detecting Methyl and Ethyl Perfluorobutyl Ether []. This specialized tool allows researchers to accurately monitor the presence and concentration of these compounds in various environments.
Q5: What research has been conducted on the acoustic properties of Ethyl Nonafluorobutyl Ether?
A5: Scientists have investigated the high-pressure speed of sound in both Methyl Nonafluorobutyl Ether and Ethyl Nonafluorobutyl Ether []. These studies provide valuable data for understanding the behavior of these compounds under different pressure conditions, which is crucial for various acoustic and thermodynamic applications.
Q6: What are the research areas exploring the use of Ethyl Nonafluorobutyl Ether as a sensor material?
A6: Researchers are exploring the development of phononic crystal-based sensors using Ethyl Nonafluorobutyl Ether to detect acoustic variations in both Methyl and Ethyl Nonafluorobutyl Ether []. This innovative approach could lead to highly sensitive and selective sensors for detecting these compounds in various applications.
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